Cas no 869077-28-1 ((2Z)-7-(diethylamino)methyl-6-hydroxy-2-(3-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(3-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 869077-28-1
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 6496932
• Update Time: 2025-05-30

(2Z)-7-(diethylamino)methyl-6-hydroxy-2-(3-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(3-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• (2Z)-7-[(diethylazaniumyl)methyl]-2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-olate
• 3(2H)-Benzofuranone, 7-[(diethylamino)methyl]-6-hydroxy-2-[(3-methoxyphenyl)methylene]-

• Inchi： 1S/C21H23NO4/c1-4-22(5-2)13-17-18(23)10-9-16-20(24)19(26-21(16)17)12-14-7-6-8-15(11-14)25-3/h6-12,23H,4-5,13H2,1-3H3
• InChI Key： LSZSRNOXQAFCOF-UHFFFAOYSA-N
• SMILES： O1C2=C(CN(CC)CC)C(O)=CC=C2C(=O)C1=CC1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 544.0±50.0 °C(Predicted)
• pka: 5.57±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(3-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

Comprehensive Analysis of (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(3-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-28-1)

The compound (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(3-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one, identified by its CAS No. 869077-28-1, is a structurally unique molecule that has garnered significant interest in the fields of organic chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a benzofuran-3-one core with diethylamino and methoxyphenyl substituents. This combination of functional groups makes it a promising candidate for various applications, particularly in the development of novel bioactive compounds.

One of the key features of this compound is its Z-configuration around the double bond, which is critical for its stereochemical properties. The presence of a hydroxy group at the 6-position and a diethylaminomethyl group at the 7-position enhances its potential for hydrogen bonding and electrostatic interactions, respectively. These attributes are often explored in drug design, where molecular recognition and binding affinity are paramount. Researchers are particularly interested in how these structural elements influence the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, the demand for heterocyclic compounds like benzofuran derivatives has surged due to their versatility in medicinal chemistry. The 3-methoxyphenyl moiety in this compound is noteworthy, as methoxy-substituted aromatics are frequently associated with enhanced bioavailability and metabolic stability. This aligns with current trends in the pharmaceutical industry, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties is a top priority. Users searching for "benzofuran-based drug candidates" or "methoxy-substituted bioactive molecules" will find this compound highly relevant.

Another area of interest is the compound's potential role in fluorescence applications. The diethylamino group is a well-known fluorophore, and its incorporation into the benzofuran scaffold could yield materials with unique optical properties. This has implications for developing molecular probes or sensors, topics that are frequently searched in the context of chemical imaging and diagnostics. The compound's ability to absorb and emit light at specific wavelengths could make it valuable in both academic and industrial research settings.

Synthetic accessibility is another advantage of CAS No. 869077-28-1. The compound can be prepared through well-established organic synthesis routes, such as Knoevenagel condensation or Michael addition reactions. This ease of synthesis is a significant factor for researchers looking for scalable and cost-effective pathways to novel molecules. Queries like "synthesis of benzofuran-3-one derivatives" or "diethylamino-substituted heterocycles" often lead to discussions about compounds like this one.

Environmental and green chemistry considerations are also relevant to this compound. With growing emphasis on sustainable synthesis, researchers are exploring ways to minimize waste and energy consumption in the production of such molecules. The compound's potential for catalytic transformations or biocatalytic routes is an area of active investigation, aligning with searches for "eco-friendly chemical synthesis" and "green pharmaceuticals."

In summary, (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(3-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-28-1) is a multifaceted compound with applications spanning drug discovery, material science, and sustainable chemistry. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in contexts where molecular design and property optimization are critical. For those interested in "advanced heterocyclic compounds" or "bioactive small molecules," this compound represents a compelling case study.